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Compound of Interest

Compound Name: 2-Benzylamino-propan-1-ol

Cat. No.: B1266836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the N-benzylation of amino alcohols, a

crucial transformation in organic synthesis for the introduction of a benzyl protecting group or

for the synthesis of pharmacologically active molecules. The protocols outlined below detail two

common and effective methods: direct N-alkylation with benzyl halides and reductive

amination.

Method 1: Direct N-Alkylation with Benzyl Halides
This method involves the direct reaction of an amino alcohol with a benzyl halide, such as

benzyl bromide or benzyl chloride, in the presence of a base. It is a straightforward and widely

used procedure for N-benzylation.
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R-CH(OH)-CH2-NH2
(Amino Alcohol)

R-CH(OH)-CH2-NH-CH2-C6H5
(N-Benzyl Amino Alcohol)

C6H5-CH2-X
(Benzyl Halide, X = Br, Cl)

Base (e.g., K2CO3)

Solvent (e.g., Ethanol/Water)

HX

R-CH(OH)-CH2-NH2
(Amino Alcohol)

[R-CH(OH)-CH2-N=CH-Ar]
(Intermediate Imine)

Ar-CHO
(Aryl Aldehyde)

Reducing Agent
(e.g., α-picoline-borane)

R-CH(OH)-CH2-NH-CH2-Ar
(N-Arylmethyl Amino Alcohol)

Solvent/Acid
(e.g., Methanol/Acetic Acid)
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To cite this document: BenchChem. [Application Notes and Protocols for N-Benzylation of
Amino Alcohols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266836#experimental-procedure-for-n-benzylation-
of-amino-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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